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Compound of Interest

Compound Name: Ethyl N-(4-chlorophenyl)glycinate

Cat. No.: B1296652

An In-depth Technical Guide to Ethyl N-(4-chlorophenyl)glycinate

This technical guide provides a comprehensive overview of Ethyl N-(4-
chlorophenyl)glycinate, including its chemical structure, nomenclature, physicochemical
properties, and a detailed experimental protocol for its synthesis. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Nomenclature

Ethyl N-(4-chlorophenyl)glycinate is an organic compound featuring a 4-chlorophenyl group
attached to the nitrogen of a glycine ethyl ester.

IUPAC Name: The systematically generated IUPAC name for this compound is ethyl 2-(4-
chloroanilino)acetate[1].

Synonyms: This compound is also known by several other names, including:
o Ethyl (4-chlorophenyl)glycinate[1]

e Glycine, N-(4-chlorophenyl)-, ethyl ester[1]

e N-(4-chlorophenyl)-glycine ethyl ester|[1]

Chemical Structure:
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Caption: Logical relationship of the structural components.

Physicochemical Properties

A summary of the key quantitative data for Ethyl N-(4-chlorophenyl)glycinate is presented

below.
Property Value Source
Molecular Formula C10H12CINO2 [1]
Molecular Weight 213.66 g/mol [1]
CAS Number 2521-89-3 [1]
Crystal System Triclinic [1]
Space Group P-1 [1]
Unit Cell a 5.373 A [1]
Unit Cell b 7.575 A [1]
Unit Cell 14.127 A [1]
Unit Cell a 75.83° [1]
Unit Cell B 87.73° [1]
Unit Cell y 72.99° [1]

Experimental Protocols
Synthesis of Ethyl N-(4-chlorophenyl)glycinate

A straightforward and effective method for the synthesis of Ethyl N-(4-chlorophenyl)glycinate
involves the reaction of 4-chloroaniline with ethyl chloroacetate[?2].

Materials:
e 4-chloroaniline

o Ethyl chloroacetate
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» Potassium carbonate (or Cesium carbonate), finely powdered
e Ethanol (EtOH)
Equipment:

Round-bottom flask

Reflux condenser

Stirring apparatus (magnetic stirrer or overhead stirrer for larger scale)

Heating mantle

Standard laboratory glassware for workup and recrystallization
Procedure:
o Reaction Setup: In a round-bottom flask, dissolve 4-chloroaniline in ethanol.

o Addition of Base: Add approximately 2 equivalents of finely powdered potassium carbonate
to the solution. This will result in a heterogeneous mixture.

o Addition of Ester: While stirring vigorously, slowly add 1 equivalent of ethyl chloroacetate to
the mixture.

o Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Filter the solid
carbonate.

 Purification: The crude product can be purified by recrystallization from ethanol[2].
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Start: Dissolve 4-chloroaniline in Ethanol

Add 2 eq. of K2COs (finely powdered)

l

Slowly add 1 eq. of ethyl chloroacetate with stirring

l

Heat to reflux for several hours

Ingomplete

Monitor reaction by TLC

Cool to room temperature

l

Filter the reaction mixture

l

Recrystallize the crude product from Ethanol

End: Pure Ethyl N-(4-chlorophenyl)glycinate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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